Cas no 1197180-96-3 (Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]-)

• Product Name: Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]-
• CAS No: 1197180-96-3
• MF: C₁₀H₁₂ClNO₂S
• MW: 245.725780487061
• CID: 5529863
• Update Time: 2025-06-14

Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]-
• 1-(2-Chlorobenzenesulfonyl)pyrrolidine

• Inchi： 1S/C10H12ClNO2S/c11-9-5-1-2-6-10(9)15(13,14)12-7-3-4-8-12/h1-2,5-6H,3-4,7-8H2
• InChI Key： QCAAKKFZYMDHOT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2Cl)(=O)=O)CCCC1

Additional information on Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]-

Research Briefing on Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]- (CAS: 1197180-96-3) in Chemical Biology and Pharmaceutical Applications

Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]-, with the CAS number 1197180-96-3, is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidine core and 2-chlorophenylsulfonyl moiety, has been investigated for its potential applications in drug discovery, particularly as a building block for small molecule inhibitors and modulators of biological targets. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a promising candidate for further development.

The synthesis of Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]- typically involves the sulfonylation of pyrrolidine with 2-chlorobenzenesulfonyl chloride under basic conditions. Recent advancements in synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to reduce environmental impact. Analytical techniques such as NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) have been employed to characterize the compound, confirming its structural integrity and purity.

In terms of biological activity, Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]- has shown potential as a scaffold for the development of enzyme inhibitors. Preliminary studies indicate that this compound exhibits moderate inhibitory activity against certain proteases and kinases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Molecular docking studies have suggested that the 2-chlorophenylsulfonyl group plays a key role in binding to the active sites of these enzymes, while the pyrrolidine ring contributes to the overall stability and bioavailability of the molecule.

Recent research has also explored the pharmacokinetic properties of Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]-, including its absorption, distribution, metabolism, and excretion (ADME) profiles. In vitro studies using human liver microsomes have demonstrated that the compound undergoes moderate metabolic stability, with the sulfonamide bond being relatively resistant to hydrolysis. These findings suggest that further structural modifications may be necessary to optimize the compound's metabolic stability and oral bioavailability for therapeutic applications.

In conclusion, Pyrrolidine, 1-[(2-chlorophenyl)sulfonyl]- (CAS: 1197180-96-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for the development of novel therapeutic agents. Future research should focus on expanding its applications, optimizing its synthetic routes, and evaluating its efficacy in preclinical models to fully realize its potential in drug discovery and development.